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Compound of Interest |

Compound Name: GSK-5959
Cat. No.: B15568977
Get Quote

For researchers, scientists, and drug development professionals utilizing GSK-5959, a potent
and selective BRPF1 bromodomain inhibitor, adherence to proper disposal protocols is crucial
for maintaining laboratory safety and environmental protection. This guide provides essential,
step-by-step logistical information for the safe handling and disposal of GSK-5959, ensuring
compliance with standard laboratory safety practices.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel handling GSK-5959 are
equipped with appropriate personal protective equipment (PPE). The toxicological properties of
this compound have not been fully investigated, and it should be handled as a potentially
hazardous substance.[1]

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Use appropriate safety glasses.

o Hand Protection: Wear chemical-resistant gloves (minimum requirement: standard BS EN
374:2003). Gloves should be inspected before use.
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» Skin and Body Protection: A lab coat is required. Wear appropriate protective clothing.

o Respiratory Protection: Handle in a fume hood. If a risk assessment indicates it is necessary,
use a suitable respirator.

In the event of exposure, follow these first-aid measures immediately:

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration.[2][3]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing and shoes.[2]

o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.[2]

 Ingestion: Wash out the mouth with water, provided the person is conscious. Do not induce
vomiting.[4]

In all cases of exposure, seek immediate medical attention and show the Safety Data Sheet to
the attending physician.[2]

Step-by-Step Disposal Protocol for GSK-5959

The disposal of GSK-5959, as with most laboratory chemicals, is governed by local, state, and
federal regulations. Discharge into the environment must be strictly avoided.[4] The following
procedure outlines the general steps for the safe disposal of GSK-5959 waste.

» Waste Identification and Segregation:
o Clearly label all waste containing GSK-5959 as "Hazardous Waste".

o Segregate GSK-5959 waste from other laboratory waste streams. Do not mix with
incompatible materials.[5][6]

o Container Management:

o Use a dedicated, leak-proof, and sealable container for GSK-5959 waste. The container
must be compatible with the chemical.[5][6]
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o Ensure the container is kept closed except when adding waste.[6]

o Do not overfill the container; leave at least a 5% headspace to allow for thermal
expansion.

o The outer surface of the container must be clean and free of contamination.[5]

e Labeling of Waste Containers:
o Affix a hazardous waste tag to the container.

o The label must include:

The words "Hazardous Waste".[7]

= The full chemical name: "GSK-5959" or "N-[2,3-Dihydro-1,3-dimethyl-2-ox0-6-(1-
piperidinyl)-1H-benzimidazol-5-yl]-2-methoxybenzamide”. Avoid abbreviations or
chemical formulas.[2][5][7]

» The concentration of GSK-5959 in the waste mixture.[5]
» The date of waste generation.[7]

» The place of origin (e.g., laboratory room number).[7]

The name and contact information of the Principal Investigator.[7]
o Storage of Chemical Waste:

o Store the sealed and labeled waste container in a designated hazardous waste storage

area.
o This area should be well-ventilated and secure.
o Ensure that incompatible wastes are segregated within the storage area.[5][6]

e Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[7]

o Follow all institutional procedures for waste manifest and pickup scheduling.

Decontamination of Empty Containers and Labware

Empty containers that previously held GSK-5959 must be decontaminated before disposal.

the chemical residue.[6]

Triple Rinsing: Triple-rinse the empty container with a suitable solvent capable of removing

» Rinsate Disposal: The rinsate from this process must be collected and disposed of as

hazardous waste.[6]

o Final Rinse: After the solvent rinse, triple-rinse the container with water.[6]

» Disposal of Decontaminated Containers: Once decontaminated and air-dried, and with all

hazardous labels removed or defaced, the container may be disposed of in the regular trash

or recycling, in accordance with institutional policy.

: _ :

Parameter Value Reference

Chemical Formula C22H26N403 --INVALID-LINK--
Molecular Weight 394.47 g/mol --INVALID-LINK--
CAS Number 901245-65-6 --INVALID-LINK--
Appearance Off-white solid --INVALID-LINK--
Melting Point 234 °C --INVALID-LINK--
Solubility Insoluble in water --INVALID-LINK--

Experimental Workflow for GSK-5959 Waste

Disposal
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The following diagram illustrates the decision-making process and workflow for the proper
disposal of GSK-5959 waste in a laboratory setting.
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GSK-5959 Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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